Cas no 2755723-64-7 (5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine)

• Product Name: 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine
• CAS No: 2755723-64-7
• MF: C₁₀H₆ClF₃N₂OS
• MW: 294.68
• CID: 5081038
• Update Time: 2026-03-01

5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6ClF3N2OS/c11-7-2-1-5(17-10(12,13)14)3-6(7)8-4-16-9(15)18-8/h1-4H,(H2,15,16)
• InChI Key： IGIPIAYCVAKZAB-UHFFFAOYSA-N
• SMILES： ClC1C(C2SC(=NC=2)N)=CC(=CC=1)OC(F)(F)F

Additional information on 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine

5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755723-64-7): A Comprehensive Overview of Its Synthesis, Biological Activity, and Applications in Pharmaceutical Research

5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine, with the chemical identifier CAS No. 2755723-64-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities, including antiviral, anti-inflammatory, and antimicrobial properties. The structural complexity of this molecule, particularly the 2-Chloro-5-(trifluoromethoxy)phenyl group and the thiazol-2-amine ring system, contributes to its unique pharmacological profile. Recent studies have highlighted the potential of 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine in targeting specific molecular pathways associated with pathogen replication and immune modulation, making it a promising candidate for drug development in various therapeutic areas.

The synthesis of 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine involves a multi-step process that leverages electrophilic substitution and catalytic hydrogenation techniques. The 2-Chloro-5-(trifluoromethoxy)phenyl moiety is critical in conferring lipophilicity and prodrug characteristics, which enhance the compound's ability to penetrate biological membranes. The thiazol-2-amine ring, on the other hand, provides a scaffold for hydrogen bonding interactions with target proteins, thereby modulating their activity. These structural features are not only essential for the compound's bioavailability but also for its selective toxicity profile, which is a key consideration in drug design.

Recent advances in computational chemistry and molecular docking studies have provided insights into the binding interactions of 5-(2-Chloro-5-(triffuoromethoxy)phenyl)thiazol-2-amine with its biological targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits high affinity for RNA-dependent RNA polymerase (RdRp), a key enzyme in the replication cycle of RNA viruses. The trifluoromethoxy group on the phenyl ring plays a pivotal role in stabilizing the interaction with the enzyme's active site, thereby inhibiting viral replication. Such findings underscore the importance of structural modifications in optimizing the antiviral potency of this compound.

5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine has also shown potential in anti-inflammatory applications. A 2022 study in *Pharmaceutical Research* reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism of action appears to involve the inhibition of NF-κB signaling pathways, which are central to the regulation of inflammation. This property makes 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine a potential therapeutic agent for autoimmune disorders and chronic inflammatory conditions.

In the realm of antimicrobial research, 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine has demonstrated broad-spectrum activity against both bacterial and fungal pathogens. A 2023 study in *Antimicrobial Agents and Chemotherapy* revealed that this compound exhibits bactericidal activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The trifluoromethoxy group is believed to enhance the compound's ability to disrupt bacterial cell membranes, while the thiazol-2-amine ring contributes to its antifungal properties by interfering with mitochondrial function in fungal cells.

5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine is currently under investigation for its potential in cancer therapy. Preliminary studies suggest that this compound may inhibit the proliferation of cancer cells by targeting mitochondrial respiratory chain complexes. A 2023 report in *Cancer Research* highlighted the compound's ability to induce apoptosis in leukemic cell lines, making it a candidate for targeted cancer therapies. These findings highlight the versatility of this compound in addressing multiple disease mechanisms.

One of the key advantages of 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine is its low toxicity profile, which is crucial for its development as a safe therapeutic agent. Comparative studies with other thiazole derivatives have shown that this compound exhibits selective toxicity towards pathogenic organisms while sparing host cells. This property is attributed to the specific interactions between the trifluoromethoxy group and the target enzymes of pathogens, minimizing off-target effects.

Despite its promising properties, the development of 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine as a therapeutic agent faces challenges related to drug delivery and bioavailability. Current research is focused on formulating this compound into prodrug forms and nanoparticle-based delivery systems to enhance its oral bioavailability and targeted delivery. These strategies aim to optimize the therapeutic efficacy of the compound while minimizing potential side effects.

In conclusion, 5-(2-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755723-64-7) represents a significant breakthrough in medicinal chemistry. Its unique structural features and diverse biological activities position it as a versatile candidate for antiviral, anti-inflammatory, antimicrobial, and anti-cancer applications. Ongoing research into its mechanism of action, drug delivery optimization, and clinical potential is expected to further solidify its role in modern therapeutics.